Cas no 29166-21-0 ((e)-1-[4-(dimethylamino)phenyl]pent-1-en-3-one)

• Product Name: (e)-1-[4-(dimethylamino)phenyl]pent-1-en-3-one
• CAS No: 29166-21-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 915382
• PubChem ID: 6176845
• Update Time: 2025-04-19

(e)-1-[4-(dimethylamino)phenyl]pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (e)-1-[4-(dimethylamino)phenyl]pent-1-en-3-one
• (E)-1-(4-dimethylaminophenyl)pent-1-en-3-one
• 3-Oxo-1-(4-dimethylamino-phenyl)-penten-(1)
• 3-Oxo-1-< 4-dimethylamino-phenyl> -penten-(1)
• AC1O1P41
• NSC281650
• NSC-281650
• (1E)-1-[4-(Dimethylamino)phenyl]pent-1-en-3-one
• DTXSID40422166
• 29166-21-0
• SCHEMBL11142130

• Inchi： 1S/C13H17NO/c1-4-13(15)10-7-11-5-8-12(9-6-11)14(2)3/h5-10H,4H2,1-3H3/b10-7+
• InChI Key： CLEHEFDSYKVXJQ-JXMROGBWSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)N(C)C)CC

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.74490